6-Cyclopropyl-2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-4-(trifluoromethyl)pyridine-3-carbonitrile

• IUPAC Name: 6-cyclopropyl-2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-4-(trifluoromethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C19H15F3N2O2S/c1-26-13-6-4-12(5-7-13)17(25)10-27-18-14(9-23)15(19(20,21)22)8-16(24-18)11-2-3-11/h4-8,11H,2-3,10H2,1H3
• InChI Key: ODCVMBZGNOLDJI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CSC2=C(C(=CC(=N2)C3CC3)C(F)(F)F)C#N
• Molecular Formula: C19H15F3N2O2S
• Molecular Weight: 392.4 g/mol

Description

“6-Cyclopropyl-2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-4-(trifluoromethyl)pyridine-3-carbonitrile” is a chemical compound with the molecular formula C19H15F3N2O2S. It belongs to the class of compounds known as Trifluoromethylpyridines (TFMPs), which are important ingredients for the development of agrochemical and pharmaceutical compounds. TFMPs are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Synthesis Analysis

The synthesis of TFMPs is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block. The choice of method depends largely on the identity of the desired target compound.

Molecular Structure Analysis

The molecular structure of this compound includes a cyclopropyl group, a methoxyphenyl group, a trifluoromethyl group, and a pyridine ring. The presence of these groups contributes to the unique properties of the compound.

Physical And Chemical Properties Analysis

The compound has an average mass of 392.395 Da and a monoisotopic mass of 392.080627 Da. Other physical and chemical properties such as boiling point, melting point, and density are not specified in the available literature.

Scientific Research Applications

Antioxidant Properties

• . These derivatives exhibited positive activity in in vitro antioxidant assays.

Antimicrobial Activity

• . For instance, compounds 4b and 4d showed promising results.

Medicinal Chemistry Research

• .

Thiophene Derivatives

• .

Chemical Properties

• .

Future Directions

The demand for TFMP derivatives, including “6-Cyclopropyl-2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-4-(trifluoromethyl)pyridine-3-carbonitrile”, has been increasing steadily over the years. This suggests that future research and development will likely continue to explore the synthesis, properties, and applications of these compounds in various fields, particularly in agrochemical and pharmaceutical industries.